rac-(3R,5R)-5-ethylmorpholine-3-carboxylic acid hydrochloride, cis
Overview
Description
Rac-(3R,5R)-5-ethylmorpholine-3-carboxylic acid hydrochloride, cis (also known as rac-EMC3HCl) is an important synthetic intermediate used in the production of pharmaceuticals, cosmetics, and other chemicals. It is a chiral compound, meaning that it has two non-superimposable mirror images, and is used to synthesize a variety of different compounds. It is also used in the synthesis of pharmaceuticals, such as anticoagulants, antibiotics, and anti-cancer drugs. In addition, rac-EMC3HCl is used in the synthesis of cosmetics, such as dyes, fragrances, and preservatives.
Mechanism of Action
Rac-EMC3HCl is a chiral compound, meaning that it has two non-superimposable mirror images. This allows it to act as a catalyst in the synthesis of a variety of compounds, as the two mirror images can interact with different molecules in different ways. In addition, rac-EMC3HCl can act as a proton donor, allowing it to react with other molecules and facilitate the formation of new compounds.
Biochemical and Physiological Effects
Rac-EMC3HCl has a variety of biochemical and physiological effects. It is used in the synthesis of a variety of compounds, such as anticoagulants, antibiotics, and anti-cancer drugs. In addition, it can act as a proton donor, allowing it to react with other molecules and facilitate the formation of new compounds. It can also act as a catalyst, allowing it to speed up the synthesis of a variety of compounds.
Advantages and Limitations for Lab Experiments
The use of rac-EMC3HCl in laboratory experiments has a number of advantages and limitations. One of the major advantages of using rac-EMC3HCl is that it is a chiral compound, meaning that it has two non-superimposable mirror images. This allows it to act as a catalyst in the synthesis of a variety of compounds, as the two mirror images can interact with different molecules in different ways. In addition, rac-EMC3HCl can act as a proton donor, allowing it to react with other molecules and facilitate the formation of new compounds. A major limitation of rac-EMC3HCl is that it is a highly reactive compound, and must be handled with care in order to avoid potential accidents.
Future Directions
There are a variety of potential future directions for the use of rac-EMC3HCl. One potential direction is the development of new synthesis methods for the production of rac-EMC3HCl. This could involve the use of alternative reactants, as well as the development of new catalysts and solvents. In addition, further research could be conducted into the biochemical and physiological effects of rac-EMC3HCl, in order to gain a better understanding of its potential applications. Finally, further research could be conducted into the potential applications of rac-EMC3HCl in the synthesis of a variety of compounds, such as anticoagulants, antibiotics, and anti-cancer drugs.
Synthesis Methods
Rac-EMC3HCl is synthesized using a two-step method. The first step involves the reaction of ethylmorpholine with 3-chloropropionic acid, followed by the hydrolysis of the resulting product with hydrochloric acid. This process yields rac-EMC3HCl in high yields.
Scientific Research Applications
Rac-EMC3HCl is used in a wide variety of scientific research applications. It is used in the synthesis of a variety of compounds, such as anticoagulants, antibiotics, and anti-cancer drugs. In addition, rac-EMC3HCl is used in the synthesis of a variety of cosmetics, such as dyes, fragrances, and preservatives. It is also used in the synthesis of a variety of other compounds, such as pesticides, herbicides, and fertilizers.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3R,5R)-5-ethylmorpholine-3-carboxylic acid hydrochloride, cis involves the reaction of ethylmorpholine with chloroacetic acid followed by reduction and hydrolysis to obtain the target compound.", "Starting Materials": [ "Ethylmorpholine", "Chloroacetic acid", "Sodium borohydride", "Hydrochloric acid", "Water" ], "Reaction": [ "Ethylmorpholine is reacted with chloroacetic acid in the presence of a catalyst to form ethyl (3R,5R)-5-carboxymorpholine.", "The resulting compound is then reduced using sodium borohydride to obtain ethyl (3R,5R)-5-carboxymorpholine-3-ol.", "Hydrochloric acid is added to the reaction mixture to form rac-(3R,5R)-5-ethylmorpholine-3-carboxylic acid hydrochloride, cis.", "The product is then isolated by filtration and washed with water to obtain the final compound." ] } | |
CAS RN |
2567489-31-8 |
Molecular Formula |
C7H14ClNO3 |
Molecular Weight |
195.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
